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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of strigolactone (SL) profiles in plants under

phosphate (Pi) and nitrate (NO₃⁻) deficiency. Understanding these responses is crucial for

developing strategies to enhance nutrient uptake efficiency in crops and for the potential

development of novel agrochemicals.

Executive Summary
Nutrient limitation, a major constraint in agriculture, triggers significant changes in plant

hormonal signaling. Strigolactones, a class of carotenoid-derived hormones, play a pivotal

role in orchestrating plant responses to nutrient stress. This guide details the quantitative

changes in SL profiles, outlines the experimental protocols for their analysis, and illustrates the

underlying signaling pathways.

Comparative Analysis of Strigolactone Production
Plants significantly increase the biosynthesis and exudation of strigolactones in response to

both phosphate and nitrate deficiency. However, the specific types and quantities of SLs
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produced vary depending on the plant species and the nature of the nutrient stress.

Quantitative Data on Strigolactone Induction
The following tables summarize the quantitative changes in the levels of specific

strigolactones in different plant species subjected to phosphate or nitrate starvation.

Table 1: Strigolactone Levels in Response to Phosphate Deficiency

Plant
Species

Strigolacto
ne

Tissue/Exu
date

Fold
Increase
(vs.
Control)

Absolute
Concentrati
on (under
deficiency)

Citation(s)

Sorghum

bicolor

5-

Deoxystrigol
Root Exudate ~20 Not specified [1]

Sorghum

bicolor

5-

Deoxystrigol
Root Tissue ~30 Not specified [1]

Solanum

lycopersicum

(Tomato)

Orobanchol Not specified ~20 Not specified [1]

Oryza sativa

(Rice)

epi-5-

Deoxystrigol
Root Tissue - <10 pg/g FW [2]

Oryza sativa

(Rice)

5-

Deoxystrigol
Root Tissue -

15.5 ± 4.4

pg/g
[3]

Oryza sativa

(Rice)
Orobanchol Root Tissue -

10.6 ± 6.3

pg/g
[3]

Pisum

sativum (Pea)
Orobanchol Root Exudate Increased Not specified [4]

Trifolium

pratense

(Red Clover)

Orobanchol Root Exudate Increased
13-70

pg/plant
[5]

Table 2: Strigolactone Levels in Response to Nitrate Deficiency
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Plant
Species

Strigolacto
ne

Tissue/Exu
date

Fold
Increase
(vs.
Control)

Absolute
Concentrati
on (under
deficiency)

Citation(s)

Sorghum

bicolor

5-

Deoxystrigol
Root Exudate ~30 Not specified

Oryza sativa

(Rice)

5-

Deoxystrigol
Root Tissue -

10.8 ± 2.8

pg/g
[3]

Arabidopsis

thaliana

Carlactone &

Methyl

Carlactonoat

e

Basal part of

shoots
Increased Not specified

Pisum

sativum (Pea)
Orobanchol Root Exudate Increased Not specified [4]

Experimental Protocols
Accurate quantification of strigolactones is essential for comparative studies. The following is

a generalized protocol for the extraction, purification, and analysis of SLs from plant tissues

and root exudates.

Sample Collection and Preparation
Plant Growth Conditions: Plants should be grown hydroponically or in a suitable sterile

substrate (e.g., sand/vermiculite mix) to facilitate the collection of root exudates and

minimize contamination. Nutrient solutions with defined concentrations of phosphate and

nitrate (control vs. deficient) should be used.

Root Exudate Collection: For hydroponically grown plants, the growth medium can be

collected. For substrate-grown plants, the roots can be gently washed with distilled water,

and the wash solution collected. The collected exudates should be filtered to remove debris.

Root Tissue Collection: Roots are harvested, washed, flash-frozen in liquid nitrogen, and

stored at -80°C until extraction.
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Strigolactone Extraction and Purification
Root Exudates:

Acidify the collected exudate to pH 3.0 with formic acid.

Perform solid-phase extraction (SPE) using a C18 cartridge.

Wash the cartridge with water and then elute the SLs with acetone or ethyl acetate.

Evaporate the solvent to dryness and redissolve the residue in a small volume of a

suitable solvent (e.g., acetonitrile/water).

Root Tissues:

Grind the frozen root tissue to a fine powder in liquid nitrogen.

Extract the powder with ethyl acetate.

Centrifuge to pellet the debris and collect the supernatant.

Evaporate the solvent and redissolve the residue.

Further purification can be achieved using SPE as described for root exudates.

Quantification by LC-MS/MS
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a tandem mass

spectrometer (MS/MS) is used for analysis.[5]

Chromatographic Separation: A C18 reversed-phase column is typically used for separation.

The mobile phase usually consists of a gradient of water and acetonitrile or methanol, both

containing a small amount of formic acid to improve ionization.

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is commonly used.

Quantification is performed using multiple reaction monitoring (MRM), where specific

precursor-to-product ion transitions for each target strigolactone are monitored.[6] For
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example, the MRM transition for orobanchol is often m/z 347 -> 233, and for 5-deoxystrigol is

m/z 331 -> 234.[6]

Quantification: Absolute quantification is achieved by using a calibration curve generated

from authentic standards of the strigolactones of interest. The use of isotopically labeled

internal standards is recommended to correct for matrix effects and variations in extraction

efficiency.

Signaling Pathways and Regulatory Networks
Nutrient deficiency triggers a complex signaling cascade that leads to the upregulation of

strigolactone biosynthesis and signaling.

Strigolactone Biosynthesis and Signaling Pathway
The core pathway for SL biosynthesis involves a series of enzymatic conversions starting from

β-carotene. The perception of SLs is mediated by the D14 receptor, which, upon binding to an

SL, interacts with the F-box protein MAX2 (or D3 in rice) to target SMXL proteins for

degradation by the 26S proteasome. This degradation relieves the repression of downstream

target genes.
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Signaling
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Caption: Core strigolactone biosynthesis and signaling pathway.

Upstream Regulation by Nutrient Status
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The sensing of low phosphate and nitrate levels is crucial for initiating the strigolactone

response.

Phosphate Starvation: The phosphate starvation response is partly mediated by the

microRNA miR399, which targets the PHO2 gene. PHO2 is an E3 ubiquitin ligase that

degrades phosphate transporters. Under low phosphate, miR399 levels increase, leading to

the downregulation of PHO2 and increased phosphate uptake. This pathway also influences

strigolactone biosynthesis.[7]

Nitrate Starvation: Nitrate sensing involves various transporters and signaling molecules,

including nitric oxide (NO). NO has been shown to be an upstream regulator of strigolactone

signaling, where it can reduce SL biosynthesis in response to nitrate availability.[8][9] In

legumes, the transcription factors NSP1 and NSP2, which are involved in nodulation

signaling, are also required for strigolactone biosynthesis in response to nitrogen status.[10]
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Caption: Upstream regulation of strigolactone biosynthesis by nutrient status.

Downstream Targets and Responses
The degradation of SMXL proteins leads to the transcriptional reprogramming of various

downstream target genes, resulting in adaptive responses to nutrient deficiency.

Transcription Factors: The transcription factor BRANCHED1 (BRC1) is a key downstream

target that mediates the inhibition of shoot branching.[11]
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Auxin Transport: Strigolactones can modulate auxin transport by affecting the localization of

PIN-FORMED (PIN) auxin efflux carriers.[12]

Phosphate Starvation Induced (PSI) Genes: Strigolactone signaling is required for the full

induction of several PSI genes, including those encoding phosphate transporters and acid

phosphatases.[7][13]

Other Metabolic Pathways: Recent studies have identified genes involved in glucosinolate

biosynthesis as downstream targets of strigolactone signaling, suggesting a broader role in

plant defense and stress responses.[7]

Experimental Workflow Overview
The following diagram illustrates the typical workflow for a comparative analysis of strigolactone

profiles.
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Caption: General experimental workflow for strigolactone analysis.

Conclusion
The analysis of strigolactone profiles in response to nutrient deficiency reveals a sophisticated

hormonal network that allows plants to adapt to their environment. This guide provides a
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framework for researchers to compare and understand these responses, offering valuable

insights for both fundamental plant science and applied agricultural research. The provided

protocols and pathway diagrams serve as a resource for designing and interpreting

experiments in this dynamic field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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strigolactone-profiles-in-response-to-nutrient-deficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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